N-ethyl-3-methyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide

• IUPAC Name: N-ethyl-3-methyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide
• InChI: InChI=1S/C12H24N2O2S/c1-5-13(9-11(2)3)17(15,16)14-8-6-7-12(4)10-14/h12H,2,5-10H2,1,3-4H3
• InChI Key: GWWFZDDXZDLZOM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=C)C)S(=O)(=O)N1CCCC(C1)C
• Molecular Formula: C12H24N2O2S
• Molecular Weight: 260.40 g/mol

Description

N-ethyl-3-methyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide (also known as NS8593) is a small molecule that has been extensively studied for its potential therapeutic applications. NS8593 is a modulator of ion channels, specifically the transient receptor potential (TRP) channels, which are involved in various physiological processes.

Mechanism of Action

NS8593 modulates TRP channels by binding to specific sites on the channel protein. This binding alters the conformation of the channel, leading to changes in ion permeability and channel activity. The exact mechanism of action of NS8593 on TRP channels is still being studied, but it is believed to involve interactions with specific amino acid residues on the channel protein.
Biochemical and Physiological Effects:
NS8593 has been shown to have various biochemical and physiological effects. It has been shown to reduce pain sensation in animal models of neuropathic pain. It has also been shown to have neuroprotective effects in animal models of ischemic stroke. Additionally, NS8593 has been shown to reduce blood pressure in animal models of hypertension.

Advantages and Limitations for Lab Experiments

NS8593 has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, NS8593 has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in some experiments. Additionally, its effects on TRP channels can be complex, and it may interact with other proteins or molecules in the cell, leading to off-target effects.

Future Directions

There are several future directions for NS8593 research. One area of interest is its potential therapeutic applications in various diseases, such as neuropathic pain, ischemic stroke, and hypertension. Additionally, there is interest in developing more potent and selective modulators of TRP channels, which could have improved therapeutic efficacy and reduced off-target effects. Finally, there is interest in studying the role of TRP channels in various physiological processes, which could lead to the development of new therapeutic targets.

Synthesis Methods

NS8593 can be synthesized through a multistep process, starting from commercially available starting materials. The synthesis involves the reaction of 2-methylprop-2-enylamine with ethyl chloroformate to form the corresponding carbamate. The carbamate is then reacted with piperidine-1-sulfonamide to give NS8593. The final product can be purified through recrystallization or chromatography.

Scientific Research Applications

NS8593 has been studied extensively for its potential therapeutic applications. It has been shown to modulate various TRP channels, including TRPV4, TRPM4, and TRPM8. These channels are involved in various physiological processes, such as pain sensation, temperature regulation, and cardiovascular function. NS8593 has been shown to have potential therapeutic applications in various diseases, including neuropathic pain, ischemic stroke, and hypertension.